N-(4-amino-2-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-amino-2-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide is a useful research compound. Its molecular formula is C17H13BrFN5O4S and its molecular weight is 482.28. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research in the field of medicinal chemistry has led to the synthesis of various complex molecules designed for specific biological targets. For example, studies have demonstrated the synthesis of molecules with antibacterial properties, such as pyridonecarboxylic acids and their analogues, which have shown significant activity against various bacterial strains (Egawa et al., 1984). Similarly, compounds designed to inhibit specific enzymes or receptors have been developed, such as selective Met kinase inhibitors (Schroeder et al., 2009), highlighting the versatility of synthetic chemistry in creating targeted therapeutic agents.
Potential Research Applications
Antibacterial Agents : Research has identified compounds with promising antibacterial activity, indicating potential applications in developing new antibiotics to combat resistant bacterial strains. The synthesis of novel thienopyrazole derivatives has been reported, with specific focus on their spectral characterization and potential antibacterial applications (Ahmed et al., 2018).
Anticancer Agents : The discovery and development of molecules with anticancer properties is a significant area of research. Compounds such as substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have shown efficacy in preclinical models, indicating their potential as therapeutic agents in cancer treatment (Schroeder et al., 2009).
Enzyme Inhibition : Several synthesized compounds target specific enzymes, providing a basis for developing drugs that can modulate biological pathways involved in diseases. For instance, novel dicationic imidazo[1,2-a]pyridines have been evaluated as antiprotozoal agents, highlighting their potential in treating diseases caused by protozoa (Ismail et al., 2004).
Non-Linear Optical (NLO) Materials : Research on compounds with non-linear optical properties has implications for developing new materials for optical technologies. Studies have synthesized and characterized compounds for their NLO properties, indicating potential applications in optical switching and computing technologies (Jayarajan et al., 2019).
Properties
IUPAC Name |
N-[4-amino-2-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-5-bromofuran-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrFN5O4S/c18-11-5-4-10(28-11)15(26)22-13-14(20)23-17(24-16(13)27)29-7-12(25)21-9-3-1-2-8(19)6-9/h1-6H,7H2,(H,21,25)(H,22,26)(H3,20,23,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVOPDEGEMDHJHN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(O3)Br)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrFN5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.